Cas no 2172445-18-8 (2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172445-18-8
• MF: C₁₀H₁₃F₃N₄O
• MW: 262.231631994247
• CID: 6083315
• PubChem ID: 165866338
• Update Time: 2025-05-26

2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1599282
• 2172445-18-8
• 2-[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C10H13F3N4O/c1-3-7(6-18-2)17-9(10(11,12)13)8(4-5-14)15-16-17/h7H,3-4,6H2,1-2H3
• InChI Key： AWKWXVZUYNWISY-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C(COC)CC)(F)F

Computed Properties

• Exact Mass: 262.10414554g/mol
• Monoisotopic Mass: 262.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172445-18-8)

The compound 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172445-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthetic routes for 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile, emphasizing its versatility as a building block for more complex molecules. The presence of the trifluoromethyl group and the triazole ring in its structure has been shown to enhance its binding affinity to various biological targets, making it a promising candidate for drug development. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, recent findings indicate that 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests its potential application in the treatment of inflammatory diseases such as arthritis and other chronic conditions.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, with moderate metabolic stability. These properties are crucial for its development as an oral therapeutic agent. However, challenges such as optimizing its bioavailability and minimizing potential off-target effects remain areas of active research.

In conclusion, 2-1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on exploring its full pharmacological potential, including its application in other disease areas such as oncology and infectious diseases. Future studies will likely delve into structure-activity relationships (SAR) to further refine its efficacy and safety profile.